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Compound of Interest

Compound Name: Eperezolid

Cat. No.: B1671371 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Eperezolid. The following

procedural guidance is designed to ensure the safe operational use and disposal of this

oxazolidinone antibiotic. Given the limited availability of a specific Safety Data Sheet (SDS) for

Eperezolid, the following recommendations are based on best practices for handling potent

pharmaceutical compounds and safety data for the structurally similar antibiotic, Linezolid.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Eperezolid is presented below.

Property Value

CAS Number 165800-04-4

Molecular Formula C₁₈H₂₃FN₄O₅

Molecular Weight 394.4 g/mol

Appearance Crystalline powder

Solubility Soluble in DMSO

Hazard Identification and Occupational Exposure
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Eperezolid is a potent oxazolidinone antibiotic. Based on data for the related compound,

Linezolid, it should be handled as a hazardous substance.

Potential Hazards:

Harmful if swallowed.

May cause damage to organs through prolonged or repeated exposure.

Possible risk of impaired fertility.

Myelosuppression (anemia, leucopenia, pancytopenia, and thrombocytopenia) has been

reported with Linezolid.

Peripheral and optic neuropathy have been observed with prolonged use of Linezolid.

Occupational Exposure Limits (OELs): Specific OELs for Eperezolid have not been

established. In the absence of specific limits, it is prudent to handle Eperezolid with

containment strategies designed to minimize exposure to the lowest reasonably achievable

level.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling Eperezolid powder and solutions.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against

dermal absorption. Double-

gloving is recommended for

handling hazardous

pharmaceutical compounds.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and splashes.

Body Protection
A disposable gown or a

dedicated lab coat.

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved N95 or

higher respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of airborne

particles.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step protocols is mandatory for the safe handling and

disposal of Eperezolid.

Handling Protocol
Preparation:

Before handling Eperezolid, ensure that the designated work area (e.g., a chemical fume

hood or a powder containment balance enclosure) is clean and uncluttered.

Verify that a properly stocked spill kit and waste disposal containers are readily accessible.

Don the appropriate PPE as specified in the table above.

Weighing and Reconstitution:
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All weighing of Eperezolid powder must be conducted within a certified chemical fume

hood or a balance enclosure to minimize the generation of airborne dust.

Use dedicated spatulas and weighing papers.

When reconstituting the powder, slowly add the solvent to the solid to avoid splashing.

Cap and vortex or sonicate to ensure complete dissolution.

Experimental Use:

Conduct all manipulations of Eperezolid solutions within a chemical fume hood.

Use Luer-lock syringes and needles to prevent accidental disconnection and spills.

Decontamination:

After completing the experimental work, decontaminate all surfaces with an appropriate

cleaning agent (e.g., 70% ethanol), followed by a rinse with distilled water.

Wipe down the exterior of all equipment used.

Disposal Plan
Waste Segregation:

Solid Waste: All disposable materials that have come into contact with Eperezolid (e.g.,

gloves, weighing papers, pipette tips, vials) must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of Eperezolid must be collected in a separate,

sealed, and labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Sharps Waste: Needles and syringes used to handle Eperezolid solutions must be

disposed of in a designated sharps container for hazardous chemical waste.

Waste Disposal Procedure:
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Follow your institution's specific procedures for the disposal of hazardous chemical waste.

Contact your EHS office to arrange for the pickup and disposal of the hazardous waste

containers.

Do not dispose of any Eperezolid waste down the drain or in the regular trash.[1]

Logical Workflow for Safe Handling of Eperezolid
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Eperezolid in a laboratory setting.
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Eperezolid Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Eperezolid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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